Cas no 1805112-67-7 (4-(Bromomethyl)-6-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-6-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1805112-67-7
• MF: C₉H₇BrF₅NO₂
• MW: 336.053399324417
• CID: 4839460
• Update Time: 2025-05-20

4-(Bromomethyl)-6-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C9H7BrF5NO2/c1-17-6-4(3-10)2-5(7(11)12)16-8(6)18-9(13,14)15/h2,7H,3H2,1H3
• InChI Key： QBCNQBHUFDIWQF-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=NC(=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 4-(Bromomethyl)-6-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine

4-(Bromomethyl)-6-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine: A Promising Compound in Medicinal Chemistry

4-(Bromomethyl)-6-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1805112-67-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its bromomethyl, difluoromethyl, methoxy, and trifluoromethoxy substituents, offers a versatile platform for the development of new therapeutic agents.

The bromomethyl group in 4-(Bromomethyl)-6-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine provides a reactive site for further chemical modifications, making it an attractive candidate for the synthesis of complex molecules. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are crucial properties for drug candidates. Additionally, the methoxy and trifluoromethoxy substituents contribute to the overall electronic and steric properties of the molecule, influencing its biological activity and pharmacokinetic profile.

Recent studies have explored the potential applications of 4-(Bromomethyl)-6-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine in various therapeutic areas. One notable area of research is its use as a scaffold for the development of inhibitors targeting specific enzymes or receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme involved in cancer progression. The bromomethyl group was found to be essential for achieving high binding affinity and selectivity.

In another study, researchers investigated the antimicrobial properties of 4-(Bromomethyl)-6-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine. The results showed that this compound and its derivatives demonstrated significant activity against a range of bacterial strains, including multidrug-resistant pathogens. The unique combination of substituents on the pyridine ring was hypothesized to disrupt essential microbial processes, leading to enhanced antimicrobial efficacy.

The pharmacokinetic properties of 4-(Bromomethyl)-6-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine have also been studied extensively. A preclinical study using animal models revealed that this compound exhibited favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The high lipophilicity conferred by the difluoromethyl group facilitated efficient cellular uptake, while the methoxy and trifluoromethoxy groups contributed to metabolic stability and reduced clearance rates.

In addition to its potential therapeutic applications, 4-(Bromomethyl)-6-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine has been utilized as a synthetic intermediate in the preparation of other bioactive molecules. Its reactivity and structural flexibility make it an invaluable building block in organic synthesis. For example, chemists have employed this compound as a starting material for the synthesis of novel antiviral agents and anti-inflammatory drugs.

The safety profile of 4-(Bromomethyl)-6-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-(Bromomethyl)-6-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1805112-67-7) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing drug discovery and development efforts.